Cas no 53657-09-3 (1-Heptyl-1h-imidazole)

• Product Name: 1-Heptyl-1h-imidazole
• CAS No: 53657-09-3
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• MDL: MFCD18889409
• CID: 378420
• PubChem ID: 186669
• Update Time: 2025-04-19

1-Heptyl-1h-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Heptylimidazole
• 1-HEPTYL-1H-IMIDAZOLE
• 1H-Imidazole, 1-heptyl-
• 1h-imidazole,1-heptyl
• 1-Subsituted 1H-imidazole,5
• N-Heptylimidazol
• N-Heptylimidazole
• CS-0331840
• AC6315
• AKOS013124578
• NQQMTFKCFYHSBJ-UHFFFAOYSA-N
• AS-10319
• CHEMBL94372
• SCHEMBL521865
• 1-Subsituted 1H-imidazole, 5
• BDBM84670
• 53657-09-3
• MFCD18889409
• DTXSID40201892
• DB-250425
• 1-Heptyl-1h-imidazole

• MDL： MFCD18889409
• Inchi： 1S/C10H18N2/c1-2-3-4-5-6-8-12-9-7-11-10-12/h7,9-10H,2-6,8H2,1H3
• InChI Key： NQQMTFKCFYHSBJ-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCCCCCC

Computed Properties

• Exact Mass: 166.14700
• Monoisotopic Mass: 166.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 2.8

Experimental Properties

• Density: 0.92
• Boiling Point: 286.2°C at 760 mmHg
• Flash Point: 126.9°C
• Refractive Index: 1.5
• PSA: 17.82000
• LogP: 2.85350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles